1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid
Overview
Description
1-(Cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid (1-CCA) is an organic compound that belongs to the family of cycloalkenes. It is a cyclic molecule with a seven-membered ring and a carboxyl group attached to it. It is a colorless solid with a melting point of 71°C. 1-CCA is used in a variety of applications, including synthesis, as an intermediate in organic synthesis, and as a reagent in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid is not fully understood. However, it is believed that it acts as an inhibitor of enzymes and proteins involved in various metabolic pathways. It has been shown to inhibit the activity of a number of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs, as well as other enzymes involved in the metabolism of proteins, lipids, and carbohydrates.
Biochemical and Physiological Effects
1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. It has also been shown to inhibit the activity of other enzymes involved in the metabolism of proteins, lipids, and carbohydrates. In addition, 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid has been shown to have an anti-inflammatory effect, and it has been used in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid is a useful reagent for laboratory experiments due to its high reactivity and stability. It is also relatively easy to prepare and store, and it is relatively inexpensive. However, it has some limitations, such as its low solubility in water and its instability in the presence of strong acids and bases.
Future Directions
1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid has a wide range of potential applications in scientific research, and there are a number of possible future directions for its use. These include its use as a reagent in organic synthesis, its use in biochemical and physiological studies, its use in the preparation of pharmaceuticals, and its use in the treatment of various diseases. In addition, 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid could be used to study the structure and function of enzymes, proteins, and other biological molecules. Finally, 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid could be used to study the metabolism of various drugs, as well as to study the structure and function of enzymes, proteins, and other biological molecules.
Synthesis Methods
1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid can be prepared by a variety of methods, including the reaction of cycloheptene with ethyl chloroformate in the presence of a base, followed by hydrolysis of the resulting cyclopropyl ester. This method is a simple and efficient way to prepare 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid in good yields. Another method involves the reaction of cycloheptene with bromoacetyl bromide in the presence of a base, followed by hydrolysis of the resulting cyclopropyl ester. This method is more efficient than the first one and yields higher yields of 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid.
Scientific Research Applications
1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid has a wide range of applications in scientific research. It is used as a reagent in organic synthesis to prepare various compounds, such as cyclopropanes, cyclopropenes, and cyclopropyl ketones. It is also used as a reagent in biochemical and physiological studies. It has been used to study the metabolism of various drugs, as well as to study the structure and function of enzymes, proteins, and other biological molecules. In addition, 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid has been used as a reagent in the preparation of various pharmaceuticals.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohept-1-ene", "Cyclopropane-1-carboxylic acid", "Sodium hydride (NaH)", "Bromine (Br2)", "Diethyl ether (Et2O)", "Sodium borohydride (NaBH4)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Sodium sulfate (Na2SO4)", "Methanol (MeOH)", "Ethyl acetate (EtOAc)", "Acetic acid (AcOH)", "Sodium bicarbonate (NaHCO3)" ], "Reaction": [ "Step 1: Bromination of cyclohept-1-ene with Br2 in Et2O to yield 1-bromo-cyclohept-1-ene", "Step 2: Deprotonation of cyclopropane-1-carboxylic acid with NaH in THF to yield cyclopropane-1-carboxylate", "Step 3: Alkylation of cyclopropane-1-carboxylate with 1-bromo-cyclohept-1-ene in DMF to yield 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylate", "Step 4: Reduction of 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylate with NaBH4 in MeOH to yield 1-(cyclohept-1-en-1-yl)cyclopropane-1-carbinol", "Step 5: Oxidation of 1-(cyclohept-1-en-1-yl)cyclopropane-1-carbinol with HCl and Na2SO4 to yield 1-(cyclohept-1-en-1-yl)cyclopropane-1-carbaldehyde", "Step 6: Conversion of 1-(cyclohept-1-en-1-yl)cyclopropane-1-carbaldehyde to 1-(cyclohept-1-en-1-yl)cyclopropane-1-carboxylic acid by reaction with NaOH and NaHCO3 in EtOAc and AcOH" ] } | |
CAS RN |
2731008-69-6 |
Molecular Formula |
C11H16O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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